Cas no 2248175-84-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-[(tert-butylcarbamoyl)amino]-3-methylbutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-[(tert-butylcarbamoyl)amino]-3-methylbutanoate
• CAS No: 2248175-84-8
• MF: C₁₈H₂₃N₃O₅
• MW: 361.39232468605
• CID: 6098122
• PubChem ID: 165728162
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-[(tert-butylcarbamoyl)amino]-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6519529
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-[(tert-butylcarbamoyl)amino]-3-methylbutanoate
• 2248175-84-8

• Inchi： 1S/C18H23N3O5/c1-10(2)13(19-17(25)20-18(3,4)5)16(24)26-21-14(22)11-8-6-7-9-12(11)15(21)23/h6-10,13H,1-5H3,(H2,19,20,25)/t13-/m0/s1
• InChI Key： MNGPANFBWPGWNM-ZDUSSCGKSA-N
• SMILES： O(C([C@H](C(C)C)NC(NC(C)(C)C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 361.16377084g/mol
• Monoisotopic Mass: 361.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-[(tert-butylcarbamoyl)amino]-3-methylbutanoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-[(tert-butylcarbamoyl)amino]-3-methylbutanoate (CAS No. 2248175-84-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-[(tert-butylcarbamoyl)amino]-3-methylbutanoate (CAS No. 2248175-84-8) is a highly specialized chemical entity with significant applications in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including an isoindole-1,3-dione core and a tert-butylcarbamoyl moiety, which contribute to its distinct reactivity and potential utility in drug discovery. Researchers are increasingly interested in this compound due to its role as a protease inhibitor intermediate and its potential in targeted enzyme modulation.

In recent years, the demand for custom synthetic intermediates like 2248175-84-8 has surged, driven by advancements in precision medicine and small-molecule therapeutics. The compound's chiral (2S)-2-amino-3-methylbutanoate structure makes it particularly valuable for asymmetric synthesis, addressing key challenges in stereoselective drug development. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-grade materials in clinical research.

The isoindole-1,3-dione scaffold in this molecule has garnered attention in cancer research, with studies exploring its potential as a kinase inhibitor backbone. Meanwhile, the tert-butylcarbamoyl group enhances metabolic stability – a critical factor in oral bioavailability optimization. These properties align with current industry trends toward fragment-based drug design (FBDD) and covalent inhibitor development, as evidenced by its inclusion in several patented drug candidates.

From a synthetic chemistry perspective, 2248175-84-8 demonstrates remarkable versatility. Its activated ester functionality enables efficient peptide coupling reactions, while the N-protected amino acid derivative serves as a building block for combinatorial chemistry libraries. Recent publications highlight its use in creating PROTAC molecules – a cutting-edge technology in targeted protein degradation therapeutics. The compound's stability under physiological pH conditions further enhances its appeal for in vivo applications.

Quality control protocols for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-[(tert-butylcarbamoyl)amino]-3-methylbutanoate emphasize rigorous residual solvent analysis and chiral purity verification. These measures address growing regulatory concerns about genotoxic impurities in pharmaceutical intermediates. The compound's crystalline form has been characterized by XRPD, ensuring batch-to-batch consistency for preclinical studies.

Emerging applications include its use in bioconjugation strategies for antibody-drug conjugates (ADCs) and fluorescent probes. The electron-deficient phthalimide moiety facilitates photoaffinity labeling – a technique gaining traction in target identification studies. Furthermore, its compatibility with click chemistry platforms makes it valuable for high-throughput screening workflows in drug discovery pipelines.

Storage recommendations for CAS No. 2248175-84-8 specify -20°C conditions under argon atmosphere to maintain stability, reflecting best practices for sensitive reagents. Suppliers typically provide certificates of analysis including LC-MS and elemental analysis data, responding to industry demands for full characterization documentation. These quality assurance measures support compliance with ICH guidelines for pharmaceutical intermediates.

The synthesis route for this compound has been optimized for atom economy, incorporating green chemistry principles that reduce hazardous waste generation. This aligns with the pharmaceutical industry's shift toward sustainable manufacturing processes. Recent process chemistry innovations have improved yields while maintaining excellent enantiomeric excess (>99% ee), crucial for meeting the demands of scale-up production.

In computational chemistry, molecular docking studies reveal favorable interactions between 2248175-84-8 and various enzyme active sites, particularly those containing catalytic cysteine residues. These in silico findings support its development as a warhead in covalent inhibitor design – a rapidly growing area in drug discovery addressing previously "undruggable" targets. The compound's logP value (calculated 2.1±0.3) suggests favorable membrane permeability characteristics.

Future research directions may explore the compound's potential in protein-protein interaction inhibition and allosteric modulator development. Its structural features position it as a promising scaffold for multi-target drugs – an emerging paradigm in complex disease treatment. As structure-activity relationship (SAR) studies continue, 2248175-84-8 will likely play an increasingly important role in next-generation therapeutics development across multiple therapeutic areas.